Molybdenum-99
Description
Molybdenum-99 (Mo-99) is a radioisotope that is widely used in medical imaging. It is produced through the nuclear fission of uranium-235, which is then extracted from irradiated nuclear fuel. Mo-99 is the parent isotope of technetium-99m (Tc-99m), which is used in over 80% of all nuclear medicine procedures. In
Scientific Research Applications
Molybdenum-99 in Nuclear Medicine
Molybdenum-99 (Mo-99) is crucial in nuclear medicine for diagnostic imaging, particularly through its decay product, technetium-99m (Tc-99m), used in about two-thirds of all diagnostic medical isotope procedures in the United States. Tc-99m is ideal for nuclear medicine due to its physical properties and ability to be incorporated into various compounds for organ and tissue imaging. This application of Mo-99 in nuclear medicine is significant because it enables detailed structural and functional images crucial for disease detection and organ function studies (Naafs, 2018).
Production and Utilization Challenges
The production of Mo-99 has faced challenges, including reactor shutdowns and global shortages, impacting patient care and medical imaging services. The aging reactors and the need for continuous production due to Mo-99's short half-life make the supply chain fragile (Ahmad, 2011). Additionally, the production methods, involving the fission of uranium-235 or neutron capture on molybdenum-98, have implications for nuclear proliferation and environmental concerns, which have prompted research into alternative production methods (Lee, Beyer, & Lee, 2016).
Research and Development for Efficient Production
Efforts have been made to develop more efficient and sustainable methods of producing Mo-99. These include exploring different chemical configurations and processes for Mo-99 extraction and recovery, focusing on minimizing waste and environmental impact. Innovations in this area are crucial for maintaining a steady supply of Mo-99 for medical applications (Youker et al., 2013).
properties
CAS RN |
14119-15-4 |
|---|---|
Product Name |
Molybdenum-99 |
Molecular Formula |
Mo |
Molecular Weight |
98.907707 g/mol |
IUPAC Name |
molybdenum-99 |
InChI |
InChI=1S/Mo/i1+3 |
InChI Key |
ZOKXTWBITQBERF-AKLPVKDBSA-N |
Isomeric SMILES |
[99Mo] |
SMILES |
[Mo] |
Canonical SMILES |
[Mo] |
synonyms |
99Mo radioisotope Mo-99 radioisotope Molybdenum-99 |
Origin of Product |
United States |
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